N-(4-methoxyphenyl)pyridin-3-amine
Overview
Description
“N-(4-methoxyphenyl)pyridin-3-amine” is a chemical compound with the molecular formula C12H12N2O . It is a solid substance and is often stored in a dark place under room temperature .
Physical And Chemical Properties Analysis
“N-(4-methoxyphenyl)pyridin-3-amine” is a solid substance . It has a molecular weight of 200.24 . The compound is typically stored in a dark place under room temperature .Scientific Research Applications
Tubulin Polymerization Inhibition
N-(4-methoxyphenyl)pyridin-3-amine: and its derivatives have been investigated as tubulin polymerization inhibitors. These compounds disrupt microtubule assembly by binding to the colchicine binding site on tubulin. Notably, they exhibit significant anti-proliferative activity against various human tumor cell lines, including A549, KB, KB (VIN), and DU145 . Their potential as novel agents for cancer treatment warrants further exploration.
Anticancer Activity
Several studies have explored the anticancer potential of N-(4-methoxyphenyl)pyridin-3-amine derivatives. These compounds demonstrate cytotoxicity against cancer cell lines, particularly A549 (lung cancer) and HCT116 (colorectal cancer). While their activity against normal cells (HL7702) is weak, their selective impact on cancer cells makes them promising candidates for further investigation .
COX-2 Inhibition
In the pursuit of new COX-2 inhibitors with reduced adverse effects, researchers designed and synthesized a series of 2-(4-(methylsulfonyl)phenyl)-N-phenylimidazo[1,2-a]pyridin-3-amines . These compounds were evaluated for their inhibitory activity against COX-1 and COX-2. Although not directly related to N-(4-methoxyphenyl)pyridin-3-amine , this research highlights the broader interest in similar chemical scaffolds .
Cell Proliferation Modulation
Studies have investigated the impact of related compounds, such as MPC-6827 , on cell proliferation. While not specifically focusing on N-(4-methoxyphenyl)pyridin-3-amine , these investigations provide insights into the broader class of compounds. For instance, MPC-6827 demonstrated effects on Caco-2 cell proliferation over different time intervals .
Computational Studies
Computational chemistry approaches, such as molecular docking and quantum mechanical calculations, can predict the binding affinity and interactions of N-(4-methoxyphenyl)pyridin-3-amine with target proteins. These studies aid in understanding its mode of action and guide further experimental work.
Wang, X.-F., Ohkoshi, E., Wang, S., Hamel, E., Bastow, K. F., Morris-Natschke, S. L., Lee, K.-H., & Xie, L. (2013). Synthesis and Biological Evaluation of N-Alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a New Class of Tubulin Polymerization Inhibitors. Bioorganic & Medicinal Chemistry, 21(3), 632–642. Read more Data from Molecules (2021, 26, 3496). Read more Data from Medicinal Chemistry Research (2023, 32, 1–10). Read more Data from Pharmaceuticals (2020, 13, 202). Read more
Mechanism of Action
Mode of Action
It is suggested that similar compounds may interact with their targets through a variety of mechanisms, potentially including binding to receptors or enzymes, inhibiting or activating cellular pathways, or modulating gene expression .
Biochemical Pathways
Similar compounds have been found to influence a variety of biochemical pathways, potentially leading to a range of downstream effects .
Result of Action
Similar compounds have been found to have a variety of effects at the molecular and cellular level, potentially influencing cell signaling, gene expression, and other cellular processes .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of similar compounds .
properties
IUPAC Name |
N-(4-methoxyphenyl)pyridin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-15-12-6-4-10(5-7-12)14-11-3-2-8-13-9-11/h2-9,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDMWLYBEGIABST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40668441 |
Source
|
| Record name | N-(4-Methoxyphenyl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40668441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)pyridin-3-amine | |
CAS RN |
562085-85-2 |
Source
|
| Record name | N-(4-Methoxyphenyl)pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40668441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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